Cas no 153472-91-4 (2-(3,4-Dimethyl-phenoxy)-propionic acid ethyl ester)

• Product Name: 2-(3,4-Dimethyl-phenoxy)-propionic acid ethyl ester
• CAS No: 153472-91-4
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 3058701
• PubChem ID: 17024601
• Update Time: 2025-11-05

2-(3,4-Dimethyl-phenoxy)-propionic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethyl-phenoxy)-propionic acid ethyl ester
• AKOS B006661
• ART-CHEM-BB B006661
• 2-(3,4-Dimethylphenoxy)propionic acid ethyl ester
• SCHEMBL5209931
• 153472-91-4
• STK312350
• ethyl2-(3,4-dimethylphenoxy)propanoate
• ethyl 2-(3,4-dimethylphenoxy)propanoate
• XLOKDICDLAYRMD-UHFFFAOYSA-N
• AKOS000308075

• MDL： MFCD03419390
• Inchi： 1S/C13H18O3/c1-5-15-13(14)11(4)16-12-7-6-9(2)10(3)8-12/h6-8,11H,5H2,1-4H3
• InChI Key： XLOKDICDLAYRMD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=C(C)C=1)C(C(=O)OCC)C

Computed Properties

• Exact Mass: 222.125594432Da
• Monoisotopic Mass: 222.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-(3,4-Dimethyl-phenoxy)-propionic acid ethyl ester

2-(3,4-Dimethyl-phenoxy)-propionic acid ethyl ester: A Comprehensive Overview

2-(3,4-Dimethyl-phenoxy)-propionic acid ethyl ester (CAS No. 153472-91-4) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

The chemical structure of 2-(3,4-Dimethyl-phenoxy)-propionic acid ethyl ester comprises a phenoxy group substituted with two methyl groups at the 3 and 4 positions. This substitution pattern imparts specific electronic and steric properties to the molecule, which are crucial for its reactivity and functionality. The propionic acid ethyl ester moiety further enhances the compound's versatility, making it suitable for a wide range of chemical transformations.

Recent studies have highlighted the importance of phenoxy-substituted propionates in the development of advanced materials. For instance, researchers have explored the use of 2-(3,4-Dimethyl-phenoxy)-propionic acid ethyl ester as a precursor for synthesizing high-performance polymers. These polymers exhibit exceptional thermal stability and mechanical strength, making them ideal for applications in aerospace and automotive industries.

In addition to its role in polymer synthesis, 2-(3,4-Dimethyl-phenoxy)-propionic acid ethyl ester has been investigated for its potential in drug delivery systems. The compound's ability to form stable nanoparticles has been leveraged to enhance the bioavailability of certain therapeutic agents. This application underscores the compound's significance in the pharmaceutical sector.

The synthesis of 2-(3,4-Dimethyl-phenoxy)-propionic acid ethyl ester involves a multi-step process that includes nucleophilic aromatic substitution and esterification reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. These improvements not only reduce production costs but also align with current sustainability goals in the chemical industry.

Furthermore, computational studies have provided deeper insights into the electronic properties of phenoxy-substituted propionates. By employing density functional theory (DFT), researchers have elucidated the compound's reactivity patterns and interaction mechanisms with other molecules. Such theoretical advancements are pivotal for designing novel compounds with tailored properties.

In conclusion, 2-(3,4-Dimethyl-phenoxy)-propionic acid ethyl ester (CAS No. 153472-91-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent research breakthroughs, positions it as a key player in the development of advanced materials and innovative technologies.